N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C18H14N2O2S3/c21-16(17-20-13-4-1-2-5-14(13)25-17)19-11-18(22,12-7-9-23-10-12)15-6-3-8-24-15/h1-10,22H,11H2,(H,19,21)
• InChI Key: SWMLKLXJWIRWOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C18H14N2O2S3
• Molecular Weight: 386.5 g/mol

Description

N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C18H14N2O2S3 and its molecular weight is 386.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Studies have focused on the synthesis of compounds structurally related to N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-2-carboxamide, involving reactions with various reagents to create analogues. These analogues have been characterized using methods like NMR, IR, Mass spectral data, and elemental analysis to establish their structures (Spoorthy, Kumar, Rani, & Ravindranath, 2021); (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimicrobial and Antifungal Activities

• Some synthesized analogues of N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-2-carboxamide have shown antimicrobial and antifungal activities. These activities have been evaluated through antimicrobial studies, indicating their potential use in this field (Narayana, Raj, Ashalatha, Kumari, & Sarojini, 2004); (Nam, Dung, Thuong, & Hien, 2010).

Potential in Photovoltaic Performance

• Research has been conducted on similar structures with thiophene and thiazole rings to evaluate their light-harvesting capabilities and photovoltaic performance, particularly in the context of dye-sensitized solar cells. This suggests a potential application of N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-2-carboxamide in renewable energy technologies (Han, Kang, Zu, Cui, & Gao, 2015).

Use in Catalytic Processes

• Compounds with structural similarities have been used in catalytic processes, such as asymmetric hydrogenation, highlighting the potential for N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-2-carboxamide in synthetic chemistry and catalysis (Li, Ma, Li, Tao, Meng, Fan, & Zhang, 2011).

Anticancer Activity

• Analogues of this compound have been synthesized and evaluated for their anticancer properties. This includes research on their efficacy against various cancer cell lines, suggesting potential applications in the development of new anticancer agents (Horishny, Drapak, Chaban, Ostapiuk, & Matiychuk, 2020); (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).